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Compound of Interest

Compound Name: Abafungin

Cat. No.: B1664290 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Abafungin is a broad-spectrum antifungal agent belonging to the arylguanidine class.[1] It

exhibits a dual mechanism of action, which involves the inhibition of sterol C-24

methyltransferase in the ergosterol biosynthesis pathway and direct disruption of the fungal cell

membrane.[2][3] This unique mode of action makes it a subject of interest in the development

of new antifungal therapies. Accurate and precise quantification of Abafungin in various

matrices is crucial for pharmacokinetic studies, formulation development, and quality control.

This application note presents a reliable and robust High-Performance Liquid Chromatography

(HPLC) method for the quantification of Abafungin.

Physicochemical Properties of Abafungin
A summary of the key physicochemical properties of Abafungin relevant to HPLC method

development is provided in the table below.
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Property Value Source

Chemical Structure

N-[4-[2-(2,4-

dimethylphenoxy)phenyl]-1,3-

thiazol-2-yl]-1,4,5,6-

tetrahydropyrimidin-2-amine

[4]

Molecular Formula C₂₁H₂₂N₄OS [4]

Molecular Weight 378.49 g/mol

UV Absorbance Maxima

(λmax)
244 nm, 301 nm

Solubility

DMSO: ~3.79-50 mg/mL,

DMF: 10 mg/mL, Ethanol: 0.3

mg/mL, Water (pH 7.2): ~0.3-1

mg/L, Water (pH 5.0): ~10

mg/L

pKa (Strongest Basic) 6.54 (Predicted)

HPLC Method Parameters
This method is optimized for the quantification of Abafungin using a reverse-phase HPLC

system with UV detection.
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Parameter Recommended Condition

HPLC System Agilent 1260 Infinity II or equivalent

Column
C18 Reverse-Phase Column (e.g., Zorbax

Eclipse Plus C18, 4.6 x 150 mm, 5 µm)

Mobile Phase A 0.1% Trifluoroacetic Acid (TFA) in Water

Mobile Phase B 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

Gradient Elution

0-2 min: 30% B, 2-10 min: 30-70% B, 10-12

min: 70% B, 12-13 min: 70-30% B, 13-15 min:

30% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Detection Wavelength 301 nm

Run Time 15 minutes

Experimental Protocols
Preparation of Standard Solutions

Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of Abafungin reference standard

and dissolve it in 10 mL of DMSO in a volumetric flask. Sonicate for 5 minutes to ensure

complete dissolution.

Working Stock Solution (100 µg/mL): Dilute 1 mL of the primary stock solution to 10 mL with

the mobile phase initial condition (70% Mobile Phase A: 30% Mobile Phase B).

Calibration Standards (1-50 µg/mL): Prepare a series of calibration standards by further

diluting the working stock solution with the mobile phase initial condition to achieve

concentrations of 1, 5, 10, 25, and 50 µg/mL.

Sample Preparation (for a Topical Cream Formulation)
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Accurately weigh an amount of cream equivalent to 1 mg of Abafungin into a 50 mL

centrifuge tube.

Add 20 mL of methanol and vortex for 10 minutes to disperse the cream and dissolve the

drug.

Centrifuge at 4000 rpm for 15 minutes.

Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

Dilute the filtrate 1:1 with the mobile phase initial condition before injection.

Method Validation Summary
The proposed HPLC method should be validated according to ICH guidelines. The following

tables summarize the expected performance characteristics.

Linearity
Concentration (µg/mL) Peak Area (Arbitrary Units)

1 (Expected Value)

5 (Expected Value)

10 (Expected Value)

25 (Expected Value)

50 (Expected Value)

Correlation Coefficient (r²) > 0.999

Precision
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Concentration (µg/mL) Intra-day RSD (%) (n=6)
Inter-day RSD (%) (n=6, 3
days)

5 < 2.0 < 2.0

25 < 2.0 < 2.0

50 < 2.0 < 2.0

Accuracy (Recovery)
Spiked Concentration
(µg/mL)

Measured Concentration
(µg/mL)

Recovery (%)

5 (Expected Value) 98-102

25 (Expected Value) 98-102

50 (Expected Value) 98-102

Limits of Detection and Quantification
Parameter Value (µg/mL)

Limit of Detection (LOD) (Expected Value)

Limit of Quantification (LOQ) (Expected Value)

Visualizations
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Caption: Experimental workflow for the HPLC quantification of Abafungin.
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Caption: Dual mechanism of action of Abafungin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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